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Compound of Interest

Compound Name: Sancycline

Cat. No.: B15560047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sancycline is a semisynthetic tetracycline antibiotic that demonstrates a broad spectrum of

activity against various Gram-positive and Gram-negative bacteria, including anaerobic and

some tetracycline-resistant strains.[1][2][3][4] Its primary mechanism of action involves the

inhibition of bacterial protein synthesis, making it a valuable tool for research in microbiology,

infectious diseases, and drug development.[4] These application notes provide detailed

protocols for utilizing Sancycline in common bacterial cell culture experiments and summarize

its in vitro activity.

Mechanism of Action
Sancycline, like other tetracyclines, functions by reversibly binding to the 30S ribosomal

subunit in bacteria.[4] This binding action blocks the attachment of aminoacyl-tRNA to the

ribosomal A site, thereby preventing the addition of amino acids to the growing polypeptide

chain and effectively halting protein synthesis.[4] This bacteriostatic action inhibits bacterial

growth and replication.
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Preparation

Serial Dilution

Inoculation & Incubation Results
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Add Sancycline to
First Column
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Inoculum (0.5 McFarland)

Inoculate Plate with
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Add Broth to
96-well Plate

Perform Serial
Two-fold Dilutions

Incubate at 35°C
for 16-20h

Read MIC
(Lowest concentration with

no visible growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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